Cas no 1187385-91-6 (4-Bromo-1-(4-pyrrolidinosulfonylphenyl)pyrazole)

4-Bromo-1-(4-pyrrolidinosulfonylphenyl)pyrazole structure
1187385-91-6 structure
Product Name:4-Bromo-1-(4-pyrrolidinosulfonylphenyl)pyrazole
CAS No:1187385-91-6
MF:C13H14BrN3O2S
MW:356.238160610199
MDL:MFCD12756456
CID:856329
PubChem ID:46739308
Update Time:2025-04-19

4-Bromo-1-(4-pyrrolidinosulfonylphenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-(4-(pyrrolidin-1-ylsulfonyl)phenyl)-1H-pyrazole
    • 4-Bromo-1-(4-(pyrrolidin-1-ylsulfonyl)-phenyl)-1H-pyrazole
    • 4-Bromo-1-(4-pyrrolidinosulfonylphenyl)pyrazole
    • 4-bromo-1-(4-pyrrolidin-1-ylsulfonylphenyl)pyrazole
    • 4-BROMO-1-[4-(PYRROLIDINE-1-SULFONYL)PHENYL]PYRAZOLE
    • AKOS015835027
    • CS-0207783
    • 1187385-91-6
    • BS-23214
    • DB-367345
    • MFCD12756456
    • 4-Bromo-1-[4-(pyrrolidine-1-sulfonyl)phenyl]-1H-pyrazole
    • C13H14BrN3O2S
    • 4-Bromo-1-[4-(1-pyrrolidinylsulfonyl)phenyl]-1H-pyrazole
    • DTXSID70674919
    • MDL: MFCD12756456
    • Inchi: 1S/C13H14BrN3O2S/c14-11-9-15-17(10-11)12-3-5-13(6-4-12)20(18,19)16-7-1-2-8-16/h3-6,9-10H,1-2,7-8H2
    • InChI Key: YZYSDVOOLVZULZ-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)C1C=CC(=CC=1)S(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 354.99900
  • Monoisotopic Mass: 354.99901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.58000
  • LogP: 3.43800

4-Bromo-1-(4-pyrrolidinosulfonylphenyl)pyrazole Pricemore >>

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abcr
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abcr
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